Cas no 1397343-11-1 (4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride)

• Product Name: 4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride
• CAS No: 1397343-11-1
• MF: C₈H₁₅ClFN
• MW: 179.662804841995
• MDL: MFCD29060088
• CID: 4597017
• PubChem ID: 86706044
• Update Time: 2025-10-21

4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluorobicyclo[2.2.2]octan-1-amine hydrochloride
• 4-fluorobicyclo[2.2.2]oct-1-ylamine hydrochloride
• 4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride
• BS-43100
• AKOS025397254
• P19031
• CS-0098460
• MFCD29060088
• SY203918
• XFC34311
• EN300-222122
• C8H15ClFN
• 4-fluorobicyclo[2.2.2]octan-1-aminehydrochloride
• 4-Fluorobicyclo[2.2.2]octan-1-amine HCl
• SCHEMBL23141262
• ZQKVJWUKQBUMHU-UHFFFAOYSA-N
• 1397343-11-1

• MDL： MFCD29060088
• Inchi： 1S/C8H14FN.ClH/c9-7-1-4-8(10,5-2-7)6-3-7;/h1-6,10H2;1H
• InChI Key： ZQKVJWUKQBUMHU-UHFFFAOYSA-N
• SMILES： Cl.FC12CCC(CC1)(CC2)N

Computed Properties

• Exact Mass: 179.0877053 g/mol
• Monoisotopic Mass: 179.0877053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 179.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride

4-Fluorobicyclo[2.2.2]octan-1-amine;hydrochloride (CAS No. 1397343-11-1): A Comprehensive Overview

4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride, identified by its CAS number 1397343-11-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework and potential biological activities. The presence of a fluorine atom in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation and development.

The< strong>bicyclo[2.2.2]octan-1-amine moiety is a key structural feature that contributes to the compound's stability and reactivity. This bicyclic system is known for its rigidity and spatial constraints, which can influence the compound's interaction with biological targets. The< strong>hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations and experimental protocols.

In recent years, there has been growing interest in the development of novel compounds with fluorine substituents due to their ability to modulate metabolic pathways and enhance binding affinity to biological receptors. The< strong>4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride has been studied for its potential applications in the treatment of various diseases, including neurological disorders and cancer.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The< strong>bicyclo[2.2.2]octan-1-amine scaffold provides a versatile platform for chemical modifications, allowing researchers to explore different functional groups and optimize biological activity. The< strong>hydrochloride form ensures that the compound remains stable under various conditions, making it suitable for both laboratory studies and industrial-scale production.

The pharmacological profile of< strong>4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride has been extensively evaluated in preclinical studies. These studies have revealed promising results regarding its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy.

The incorporation of a fluorine atom into the< strong>bicyclo[2.2.2]octan-1-amine structure has been shown to enhance the compound's metabolic stability and bioavailability. Fluorine atoms are known to improve binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes< strong>4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride an attractive candidate for further development into a therapeutic agent.

In addition to its potential in oncology, this compound has also been explored for its neuroprotective properties. Studies have indicated that< strong>bicyclo[2.2.2]octan-1-amine-based derivatives may help mitigate neurodegenerative processes by modulating neurotransmitter systems and reducing oxidative stress.

The synthesis of< strong>4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production.

The< strong>hydrochloride form of the compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability compared to the free base form.< strong>Bicyclo[2.2.2]octan-1-amine-based compounds are known for their complexation capabilities with metal ions, which can be leveraged in drug delivery systems designed to target specific tissues or organs.

Ongoing research continues to uncover new applications for< strong>4-fluorobicyclo[2.2.2]octan-1-amine;hydrochloride. Investigational studies are focusing on its role in developing novel antiviral agents and anti-inflammatory drugs.< strong>Bicyclo[2.2.2]octan-1-amines, with their unique structural features, offer a rich scaffold for medicinal chemists to design innovative therapeutic strategies.

The future prospects of this compound are promising, with several academic institutions and pharmaceutical companies actively pursuing its development into new drugs.< strong>Bicyclo[3]. The combination of structural rigidity provided by the bicyclic system and the metabolic stability offered by the fluorine substituent makes< strong>4-fluorobicyclo[3][< strong>bicyclo[3]] octan amine hydrochloride a compelling candidate for further exploration.